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Compound of Interest

Compound Name:
N-(4-chlorophenyl)-3-

phenylpropanamide

Cat. No.: B291916

Get Quote

Executive Summary: The Structural Scaffold
N-(4-chlorophenyl)-3-phenylpropanamide (C₁₅H₁₄ClNO, MW 259.[1]73) is a secondary

amide linking a hydrocinnamoyl (3-phenylpropanoyl) group to a 4-chloroaniline moiety.[1] In

drug development, this scaffold represents a critical intermediate where metabolic stability and

lipophilicity are tuned by the halogen substituent.

Core Challenge: Distinguishing this molecule from metabolic byproducts (e.g., de-chlorinated

or hydroxylated forms) and isobaric interferences in LC-MS/MS workflows.

Solution: Leveraging the unique "Chlorine Signature" and characteristic amide bond

cleavages to validate identity with >99% confidence.

Technical Deep Dive: Fragmentation Pattern
Analysis
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The fragmentation of N-(4-chlorophenyl)-3-phenylpropanamide under Electrospray

Ionization (ESI) and Collision-Induced Dissociation (CID) follows distinct pathways driven by

charge localization on the amide nitrogen and the stability of the resulting acylium ions.[1]

The "Product" Profile: N-(4-chlorophenyl)-3-
phenylpropanamide
Ionization Mode: ESI (+) Precursor Ion: [M+H]⁺ at m/z 260.08 (³⁵Cl) and 262.08 (³⁷Cl).[1]

Primary Fragmentation Pathways[2]
Pathway A: Amide Bond Cleavage (Charge Retention on Amine)

Mechanism: Protonation of the amide nitrogen weakens the C-N bond. Inductive cleavage

yields the 4-chloroaniline cation.[1]

Fragment:m/z 128.0/130.0 [Cl-Ph-NH₃]⁺.[1]

Significance: Diagnostic for the "head" group. Retains the chlorine isotope pattern (3:1).

Pathway B: Acylium Ion Formation (Charge Retention on Carbonyl)

Mechanism: Heterolytic cleavage leaves the positive charge on the carbonyl carbon,

stabilized by resonance.

Fragment:m/z 133.06 [Ph-CH₂-CH₂-CO]⁺ (Hydrocinnamoyl cation).[1]

Significance: Diagnostic for the "tail" group. Note: This fragment does NOT contain

chlorine.[1][3]

Pathway C: Benzylic/Tropylium Series

Mechanism: Further degradation of the m/z 133 ion or direct alkyl cleavage.

Fragments:

m/z 105.07 [Ph-CH₂-CH₂]⁺ (Phenethyl cation).[1]

m/z 91.05 [C₇H₇]⁺ (Tropylium ion) – The "universal" aromatic fingerprint.
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Quantitative Fragment Data
Fragment Ion
(m/z)

Identity Formula
Relative
Abundance
(Est.)

Diagnostic
Utility

260.08
Precursor

[M+H]⁺
[C₁₅H₁₅ClNO]⁺ 100%

Parent

confirmation; 3:1

Cl pattern.[1]

133.06 Hydrocinnamoyl [C₉H₉O]⁺ 60-80%
Identifies the

acid backbone.

128.00 4-Chloroaniline [C₆H₇ClN]⁺ 40-60%

Identifies the

amine

headgroup.[1]

105.07 Phenethyl [C₈H₉]⁺ 30-50%

Secondary

confirmation of

alkyl chain.[1]

91.05 Tropylium [C₇H₇]⁺ 20-40%
General aromatic

indicator.[1]

Comparative Analysis: Performance vs. Alternatives
This section evaluates how the target molecule's MS performance compares to its common

structural analogs used in Structure-Activity Relationship (SAR) studies.

Comparison 1: Target vs. Non-Halogenated Analog (N-
phenyl-3-phenylpropanamide)[1]

Alternative Structure: H replaces Cl on the aniline ring.

Performance Metric:Specificity & Signal Confidence.[1]
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Feature Target (4-Cl)
Alternative
(Unsubstituted)

Analysis

Precursor m/z 260 / 262 226
Target is +34 Da

heavier.[1]

Isotope Pattern Distinct 3:1 (M:M+2) None (M+1 only)

Advantage Target:

The Cl pattern acts as

an internal validation

flag, reducing false

positives in complex

plasma matrices.

Frag. Specificity m/z 128 (Cl-Aniline) m/z 94 (Aniline)

Target fragment is

unique; m/z 94 is a

common background

ion (phenol/aniline),

making the alternative

harder to quantify at

LOQ.

Comparison 2: Target vs. Fluorinated Analog (N-(4-
fluorophenyl)-...)[1]

Alternative Structure: F replaces Cl.

Performance Metric:Bond Stability & Fragmentation Efficiency.[1]

Validation & Comparative

Check Availability & Pricing
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Feature Target (4-Cl) Alternative (4-F) Analysis

C-X Bond Strength
Weaker (C-Cl ~330

kJ/mol)

Stronger (C-F ~485

kJ/mol)

Advantage Target: C-

Cl can cleave under

high collision energy

(CE), offering a

secondary

confirmation channel

(loss of Cl radical).[1]

C-F rarely cleaves.

Ionization Moderate (Cl is EWG)
Lower (F is strong

EWG)

Advantage Target: Cl

is less electronegative

than F, often resulting

in slightly better

protonation efficiency

and higher ESI

response.

Visualized Fragmentation Pathway
The following diagram illustrates the mechanistic flow from the protonated precursor to the

diagnostic fragments.
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Precursor [M+H]+
m/z 260/262

(N-(4-Cl-Ph)-3-Ph-Propanamide)

Amide Bond Cleavage

CID Energy

Acylium Ion
[Ph-CH2-CH2-CO]+

m/z 133

Charge on C=O

4-Chloroaniline Ion
[Cl-Ph-NH3]+
m/z 128/130

Charge on N

Phenethyl Ion
[Ph-CH2-CH2]+

m/z 105

-CO (28 Da)

Tropylium Ion
[C7H7]+
m/z 91

-CH2 (Rearrangement)

Click to download full resolution via product page

Caption: Mechanistic fragmentation pathway of N-(4-chlorophenyl)-3-phenylpropanamide
under ESI-CID conditions.[1]

Experimental Methodology
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To replicate the profiles described above, the following protocol is recommended for high-

sensitivity detection in drug metabolism (DMPK) studies.

Sample Preparation
Stock Solution: Dissolve 1 mg of standard in 1 mL DMSO (1 mg/mL).

Working Solution: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Rationale: Formic acid ensures complete protonation of the amide nitrogen, maximizing

[M+H]⁺ signal.

LC-MS/MS Parameters (Self-Validating System)
Source: Electrospray Ionization (ESI), Positive Mode.[3][4][5]

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile amide bond).

Collision Energy (CE) Ramp:

10-15 eV: Preserves Precursor (m/z 260) for quantification.[1]

20-30 eV: Generates primary fragments (m/z 133, 128) for qualification.

>40 eV: Drives formation of m/z 91 (Tropylium).

Validation Step: Verify the presence of the ³⁷Cl isotope peak at m/z 262 with ~32% intensity

of the parent peak. If this ratio deviates >10%, check for isobaric interferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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